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Compound of Interest

Compound Name: 1,10-Dibromodecane-D20

Cat. No.: B585273 Get Quote

Technical Guide: 1,10-Dibromodecane-D20
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 1,10-Dibromodecane-D20, a deuterated analogue of 1,10-dibromodecane.

Due to the limited availability of specific experimental data for the deuterated compound, the

physical properties presented are based on the well-documented data for the non-deuterated

form, 1,10-dibromodecane. It is important to note that while the physical properties are

expected to be very similar, slight variations may exist.

Physical and Chemical Properties
1,10-Dibromodecane-D20 is the deuterium-labeled version of 1,10-dibromodecane.[1] It is

primarily used as a tracer or as an internal standard for quantitative analysis by methods such

as NMR, GC-MS, or LC-MS.[1]

Appearance
At room temperature, 1,10-dibromodecane is a colorless to white or beige crystalline solid,

powder, or fused solid.[2][3][4] It may also appear as a colorless to pale yellow liquid. Some

sources describe it as having a faint, sweet odor.[3]
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The following table summarizes the key physical and chemical properties of 1,10-

dibromodecane. These values should be considered as close approximations for 1,10-
Dibromodecane-D20.

Property Value Source

Molecular Formula C₁₀D₂₀Br₂ N/A

Molecular Weight 320.20 g/mol [1]

Melting Point 25-27 °C [4][5]

Boiling Point 160 °C at 15 mmHg [5]

Density 1.335 g/mL at 25 °C [5]

Refractive Index n20/D 1.4912 [5]

Solubility
Insoluble in water; soluble in

organic solvents.
[3]

Flash Point 112 °C (closed cup)

CAS Number 150017-88-2 N/A

Experimental Protocols
Synthesis of 1,10-Dibromodecane-D20
The following is a general procedure for the synthesis of 1,10-dibromodecane, which can be

adapted for the synthesis of 1,10-Dibromodecane-D20 by starting with 1,10-decanediol-D22.

Materials:

1,10-decanediol-D22

48% aqueous hydrobromic acid

Octane

85% v/v sulfuric acid (cold)
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10% sodium carbonate solution

Water

Procedure:

To a single-necked, round-bottomed flask equipped with a fractionating column and a Dean-

Stark trap, add 1,10-decanediol-D22 (1 equivalent), 48% aqueous hydrobromic acid

(approximately 3 equivalents per hydroxyl group), and octane (in a volume-to-weight ratio of

about 7:1 to the diol).[6]

Heat the reaction mixture in an oil bath to 145-150°C with rapid magnetic stirring.[6]

The initial boiling point of the azeotrope will be around 89-92°C. Collect the lower aqueous

layer in the Dean-Stark trap.[6]

Continue to collect the aqueous phase until about half of the theoretical volume of water is

removed. At this point, the temperature at the head of the fractionating column will begin to

rise.[6]

Set the condenser for total reflux and continue heating for several hours.[6]

After the reflux period, resume collection of the aqueous phase for another hour, during

which the head temperature may rise to 96-100°C.[6]

Once the reaction is complete, cool the mixture. The octane phase, which may be light tan,

contains the desired product.

Wash the octane phase with cold 85% v/v sulfuric acid (initially with 10 mL, followed by 5

mL) to remove any color and brominated byproducts.[6]

Neutralize the octane solution by washing with water and then with a 10% sodium carbonate

solution until all acidity is removed.[3]

Remove the octane solvent from the neutralized solution under reduced pressure using a

Vigreux column.[6]
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The residue, which should be the crude 1,10-Dibromodecane-D20, can be further purified

by Kugelrohr distillation.[6]

Diagrams
Synthesis of 1,10-Dibromodecane-D20

1,10-Decanediol-D22

Reaction
(145-150°C, Octane)

Hydrobromic Acid (HBr)

1,10-Dibromodecane-D20Yields

Click to download full resolution via product page

Caption: Synthesis of 1,10-Dibromodecane-D20 from 1,10-Decanediol-D22.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b585273#1-10-dibromodecane-d20-physical-
characteristics-and-appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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